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Compound of Interest

Compound Name: n-Nitrosomorpholine-d8

Cat. No.: B577390 Get Quote

In-Depth Technical Guide: n-Nitrosomorpholine-
d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on n-Nitrosomorpholine-d8
(NMOR-d8), a deuterated analogue of the carcinogenic compound n-Nitrosomorpholine

(NMOR). This guide is intended for professionals in research, safety testing, and

pharmaceutical development who require a reliable internal standard for the quantification of

NMOR.

Core Compound Details
n-Nitrosomorpholine-d8 is a stable, isotopically labeled form of n-Nitrosomorpholine, a potent

animal carcinogen.[1][2] Due to its chemical and physical similarity to the unlabeled compound,

NMOR-d8 is an ideal internal standard for analytical methods, particularly mass spectrometry-

based techniques. Its use allows for accurate quantification by correcting for variations in

sample preparation and instrument response.[3]
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Property Value Source

CAS Number 1219805-76-1 [4]

Molecular Formula C₄D₈N₂O₂ [2]

Molecular Weight 124.17 g/mol [2][4]

Appearance Colorless to light yellow liquid [2]

Synonyms

4-Nitrosomorpholine-

2,2,3,3,5,5,6,6-d8,

2,2,3,3,5,5,6,6-octadeuterio-4-

nitrosomorpholine

[4]

Metabolic Activation of n-Nitrosomorpholine
The carcinogenicity of n-Nitrosomorpholine is attributed to its metabolic activation. The primary

pathway for this activation is α-hydroxylation, a reaction catalyzed by cytochrome P450

enzymes in the liver.[1][5][6] This process is a critical step in the formation of DNA-damaging

intermediates. The use of deuterated NMOR has been instrumental in studying these metabolic

pathways. Research has shown that deuterium substitution at the α-positions of NMOR leads

to a decrease in the extent of α-hydroxylation, which correlates with reduced carcinogenicity.[5]
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Metabolic Activation Pathway of n-Nitrosomorpholine
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Caption: Metabolic activation of n-Nitrosomorpholine via α-hydroxylation.

Experimental Protocols
n-Nitrosomorpholine-d8 is primarily used as an internal standard in analytical methods for the

detection and quantification of NMOR in various matrices, including pharmaceutical products,

food, and environmental samples. Below are representative protocols for sample preparation

and analysis using GC-MS/MS and HPLC-MS/MS.

Sample Preparation for Pharmaceutical Drug Products
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This protocol outlines a general procedure for the extraction of nitrosamines from a solid drug

product.

Sample Weighing: Accurately weigh 250 mg of the homogenized drug product into a

centrifuge tube.

Internal Standard Spiking: Spike the sample with a known amount of n-Nitrosomorpholine-
d8 solution.

Dissolution: Add 10 mL of a suitable solvent (e.g., 1M NaOH solution) and vortex for at least

5 minutes to dissolve the sample.[7]

Liquid-Liquid Extraction: Add 2.0 mL of dichloromethane, vortex, and shake for a minimum of

5 minutes.[7]

Phase Separation: Centrifuge the mixture at approximately 10,000 g for 5 minutes to

separate the aqueous and organic layers.[7]

Sample Collection: Carefully transfer the lower organic phase (dichloromethane) to a clean

vial for analysis.
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Sample Preparation Workflow for NMOR Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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